Cas no 25779-05-9 (1,3,5,7-Naphthalenetetrasulfonicacid, sodium salt (1:4))

• Product Name: 1,3,5,7-Naphthalenetetrasulfonicacid, sodium salt (1:4)
• CAS No: 25779-05-9
• MF: C₁₀H₄Na₄O₁₂S₄
• MW: 536.350642204285
• CID: 259995
• PubChem ID: 3015248
• Update Time: 2025-04-19

1,3,5,7-Naphthalenetetrasulfonicacid, sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Naphthalenetetrasulfonicacid, sodium salt (1:4)
• tetrasodium,naphthalene-1,3,5,7-tetrasulfonate
• Tetrasodium naphthalene-1,3,5,7-tetrasulphonate
• EINECS 247-258-2
• 25779-05-9
• NS00047622
• DTXSID90180446

• Inchi： 1S/C10H8O12S4.4Na/c11-23(12,13)5-1-7-8(10(3-5)26(20,21)22)2-6(24(14,15)16)4-9(7)25(17,18)19;;;;/h1-4H,(H,11,12,13)(H,14,15,16)(H,17,18,19)(H,20,21,22);;;;/q;4*+1/p-4
• InChI Key： LLRBXZUIOCTLSN-UHFFFAOYSA-J
• SMILES： S(C1C=C(C=C2C(=CC(=CC2=1)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 535.81772
• Monoisotopic Mass: 535.818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 819
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 262Ų

Experimental Properties

• PSA: 228.8